DiethanolamineGr

Specification

• CAS No.: 112-42-2
• Molecular Formula: C23H32O4
• Molecular Weight: 0

Introduction

Chemical Identity and Basic Properties

DiethanolamineGr is a high-purity grade of diethanolamine (DEA), with the molecular formula HN(CH₂CH₂OH)₂. It is classified as a secondary amine with two hydroxyethyl groups attached to the nitrogen atom. The compound is known by several synonyms including 2,2'-Iminodiethanol, Bis(2-hydroxyethyl)amine, and Iminodiethanol.

The chemical's CAS registry number is 111-42-2, with an EINECS/ELINCS number of 203-868-0. DiethanolamineGr has a molecular weight of approximately 105.14 g/mol, making it a relatively small organic molecule. The high-grade reagent form (GR) typically indicates a purity level of 99% or higher, making it suitable for laboratory and analytical applications where high purity is essential.

While pure diethanolamine presents as a white solid at room temperature, it has a strong tendency to absorb moisture and supercool, which often results in it being encountered as a colorless, viscous liquid in laboratory and industrial settings. This hygroscopic nature significantly influences its handling and storage requirements.

Physical Characteristics

DiethanolamineGr exhibits distinctive physical properties that determine its behavior in various applications:

Property	Value	Unit
Physical state (25°C)	Viscous liquid or white solid	-
Color	Colorless to light yellow	-
Odor	Ammoniacal	-
Melting/freezing point	27-28	°C
Boiling point (1013 hPa)	270	°C
Flash point (1013 hPa)	100-199	°C
Density (20°C)	1.097-1.100	g/mL
Water solubility	Complete	-
pH (10% solution)	11.5	-
Viscosity (30°C)	380	mPa·s
Partition coefficient (log Pow)	-2.46	-

Data compiled from multiple sources

The compound's high water solubility reflects its hydrophilic nature, stemming from both the secondary amine and the two hydroxyl groups. This property makes it an effective component in water-based formulations and contributes to its utility as a surfactant.

Chemical Reactivity and Functional Properties

DiethanolamineGr exhibits the chemical reactivity characteristic of both secondary amines and diols. The nitrogen atom possesses a lone pair of electrons, making it weakly basic and nucleophilic. This allows diethanolamine to participate in acid-base reactions and to act as a nucleophile in various organic syntheses.

The hydroxyl groups can engage in typical alcohol reactions including esterification and oxidation. When diethanolamine reacts with fatty acids, it forms diethanolamides, which are widely used as surfactants. Its bifunctional nature allows it to serve as a linker molecule in various chemical syntheses.

In aqueous solutions, diethanolamine acts as a buffer, helping to maintain pH stability in formulations. The compound's ability to form hydrogen bonds with water molecules explains its complete water solubility and hygroscopic nature.

Production and Manufacturing

Synthesis Methods

DiethanolamineGr is produced through a controlled reaction between ethylene oxide and aqueous ammonia. The production process occurs in multiple stages:

• Initial reaction of ethylene oxide with ammonia produces monoethanolamine:
  C₂H₄O + NH₃ → H₂NCH₂CH₂OH

• Continued reaction with additional ethylene oxide yields diethanolamine:
  C₂H₄O + H₂NCH₂CH₂OH → HN(CH₂CH₂OH)₂

• Further reaction can produce triethanolamine:
  C₂H₄O + HN(CH₂CH₂OH)₂ → N(CH₂CH₂OH)₃

The industrial process typically aims to maximize diethanolamine yield by controlling reaction conditions, catalyst selection, and reagent ratios. Global annual production of diethanolamine exceeds 300 million kilograms, indicating its significant commercial importance.

Purification

To achieve the high purity required for reagent grade (GR) specification, crude diethanolamine undergoes rigorous purification. This typically involves vacuum distillation to separate it from monoethanolamine and triethanolamine byproducts. Additional purification steps may include crystallization, which takes advantage of diethanolamine's relatively high melting point compared to its byproducts.

Quality control testing ensures that DiethanolamineGr meets purity specifications, including limits on water content (≤0.2 wt%), monoethanolamine (≤0.5%), and triethanolamine (≤0.30%).

Diethanolamine Derivative	Primary Use
Cocamide DEA	Surfactant, foam stabilizer in shampoos
DEA-Cetyl Phosphate	Emulsifier in creams and lotions
DEA Oleth-3 Phosphate	Emulsifier and wetting agent
Lauramide DEA	Viscosity enhancer, foam booster
Myristamide DEA	Surfactant, foam stabilizer
Oleamide DEA	Emulsifier in oil-based formulations

Data compiled from sources

These derivatives contribute essential functional properties to shampoos, liquid soaps, and cleansing products, enhancing their performance and aesthetic qualities.

Other Industrial Applications

DiethanolamineGr serves as a chemical intermediate in the synthesis of various compounds, including morpholine. It functions as a corrosion inhibitor in metalworking fluids and as a component in textile processing chemicals. The compound's alkaline properties make it useful in formulating water treatment chemicals and concrete admixtures that control setting time and improve workability.

Physical Properties and Behavior

Thermodynamic Properties

DiethanolamineGr exhibits distinctive thermodynamic behavior, particularly in aqueous solutions. When mixed with water, diethanolamine forms solutions with specific thermal properties that vary based on concentration and temperature.

The heat capacity of diethanolamine-water mixtures shows significant variation with both composition and temperature. This parameter is critical for designing thermal processes involving diethanolamine solutions, particularly in gas sweetening applications where heat management is essential.

Viscosity Characteristics

Viscosity represents another important physical property, particularly for processing and handling considerations. Pure diethanolamine is quite viscous (380 mPa·s at 30°C), but its viscosity decreases significantly when mixed with water.

The viscosity of diethanolamine-water mixtures shows strong dependence on both concentration and temperature. This relationship must be considered when designing pumping systems, heat exchangers, and other equipment that handles diethanolamine solutions in industrial applications.

Solubility Profile

DiethanolamineGr demonstrates complete solubility in water, reflecting the hydrophilic nature of both its amine and hydroxyl groups. It also dissolves readily in polar organic solvents including ethanol and acetone. This solubility profile facilitates its incorporation into various formulations and reaction systems.

Recent Research Developments

Recent scientific investigations have revealed interesting biological connections for diethanolamine. Research has identified it as a key component of unusual phospholipids produced by Morganella morganii, a bacteria present in the human microbiome. Intriguingly, elevated levels of these diethanolamine-containing phospholipids have been linked to increased incidence of major depression, suggesting potential relevance to human health beyond traditional toxicological concerns.

This finding highlights the complex ways chemicals can interact with biological systems and underscores the importance of continued research into compounds like diethanolamine that have widespread use.